Cas no 840481-28-9 (BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-6-(4-AMINO-1-PIPERIDINYL)-4-(METHYLTHIO)-)

• Product Name: BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-6-(4-AMINO-1-PIPERIDINYL)-4-(METHYLTHIO)-
• CAS No: 840481-28-9
• MF: C₁₅H₂₀N₄OS₂
• MW: 336.475500106812
• CID: 3380687
• PubChem ID: 11404945
• Update Time: 2025-04-21

BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-6-(4-AMINO-1-PIPERIDINYL)-4-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-6-(4-AMINO-1-PIPERIDINYL)-4-(METHYLTHIO)-
• 3-amino-6-(4-amino-piperidin-1-yl)-4-methylthio-benzo[b]thiophene-2-carboxylic acid amide
• GUMMKRMDVXJLQE-UHFFFAOYSA-N
• benzo[b]thiophene-2-carboxamide,3-amino-6-(4-amino-1-piperidinyl)-4-(methylthio)-
• 840481-28-9
• SCHEMBL5109282

• Inchi： 1S/C15H20N4OS2/c1-21-10-6-9(19-4-2-8(16)3-5-19)7-11-12(10)13(17)14(22-11)15(18)20/h6-8H,2-5,16-17H2,1H3,(H2,18,20)
• InChI Key： GUMMKRMDVXJLQE-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2=C(C=C(C=C12)N1CCC(CC1)N)SC)N

Computed Properties

• Exact Mass: 336.10785362Da
• Monoisotopic Mass: 336.10785362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 152Ų